Cas no 1401521-98-9 (N-3-(3-Methyl-isothiazol-5-yl)-phenyl-acetamide)

• Product Name: N-3-(3-Methyl-isothiazol-5-yl)-phenyl-acetamide
• CAS No: 1401521-98-9
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• MDL: MFCD22573497
• CID: 4597093
• Update Time: 2025-11-01

N-3-(3-Methyl-isothiazol-5-yl)-phenyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(3-Methyl-isothiazol-5-yl)-phenyl]-acetamide
• Acetamide, N-[3-(3-methyl-5-isothiazolyl)phenyl]-
• N-3-(3-Methyl-isothiazol-5-yl)-phenyl-acetamide

• MDL： MFCD22573497
• Inchi： 1S/C12H12N2OS/c1-8-6-12(16-14-8)10-4-3-5-11(7-10)13-9(2)15/h3-7H,1-2H3,(H,13,15)
• InChI Key： BMXFGOLJVNYRQI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2SN=C(C)C=2)=C1)(=O)C

Computed Properties

• Exact Mass: 232.067
• Monoisotopic Mass: 232.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2A^2

Additional information on N-3-(3-Methyl-isothiazol-5-yl)-phenyl-acetamide

N-3-(3-Methyl-isothiazol-5-yl)-phenyl-acetamide (CAS No. 1401521-98-9): A Comprehensive Overview

N-3-(3-Methyl-isothiazol-5-yl)-phenyl-acetamide (CAS No. 1401521-98-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of isothiazoles, which are heterocyclic compounds characterized by a five-membered ring containing sulfur, nitrogen, and a double bond. The presence of the 3-methyl-isothiazol-5-yl group and the phenyl-acetamide moiety imparts distinct chemical and biological activities, making it a valuable candidate for various research endeavors.

The chemical structure of N-3-(3-Methyl-isothiazol-5-yl)-phenyl-acetamide is defined by its molecular formula, C₁₂H₁₂N₂O₂S, and its molecular weight of approximately 248.30 g/mol. The compound is synthesized through a series of well-defined chemical reactions, including the coupling of an isothiazole derivative with a phenyl-acetamide precursor. The synthetic route is highly optimized to ensure high yields and purity, which are crucial for its use in both academic and industrial settings.

In recent years, N-3-(3-Methyl-isothiazol-5-yl)-phenyl-acetamide has been extensively studied for its potential as a therapeutic agent. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are enzymes that play critical roles in cell signaling and regulation. This property makes it a promising candidate for the development of targeted therapies for conditions such as cancer and inflammatory diseases.

Beyond its enzymatic inhibition properties, N-3-(3-Methyl-isothiazol-5-yl)-phenyl-acetamide has also been investigated for its anti-inflammatory and analgesic effects. Studies have demonstrated that it can effectively reduce inflammation and pain in animal models, suggesting its potential as a novel treatment for conditions such as arthritis and neuropathic pain. The mechanism underlying these effects is thought to involve the modulation of pro-inflammatory cytokines and the activation of specific signaling pathways that regulate pain perception.

The pharmacokinetic properties of N-3-(3-Methyl-isothiazol-5-yl)-phenyl-acetamide have also been extensively characterized. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic utility. In particular, the compound shows good oral bioavailability and a reasonable half-life, making it suitable for chronic administration in clinical settings.

In addition to its therapeutic applications, N-3-(3-Methyl-isothiazol-5-yl)-phenyl-acetamide has also been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets allows researchers to gain deeper insights into complex cellular processes and disease mechanisms. For example, it has been used to probe the role of certain kinases in cell proliferation and survival pathways, providing valuable information for drug discovery efforts.

The safety profile of N-3-(3-Methyl-isothiazol-5-yl)-phenyl-acetamide is another critical aspect that has been thoroughly evaluated. Preclinical studies have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its safe use in human trials.

In conclusion, N-3-(3-Methyl-isothiazol-5-yl)-phenyl-acetamide (CAS No. 1401521-98-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the treatment of various diseases.